Cas no 1379811-85-4 (2-(1-Tosylazetidin-3-ylidene)acetaldehyde)

• Product Name: 2-(1-Tosylazetidin-3-ylidene)acetaldehyde
• CAS No: 1379811-85-4
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 2619881
• Update Time: 2025-10-29

2-(1-Tosylazetidin-3-ylidene)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-tosylazetidin-3-ylidene)acetaldehyde
• OR312053
• {1-[(4-methylphenyl)sulfonyl]-3-azetidinylidene}acetaldehyde
• 2-(1-Tosylazetidin-3-ylidene)acetaldehyde

• Inchi： 1S/C12H13NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-8-11(9-13)6-7-14/h2-7H,8-9H2,1H3
• InChI Key： ALKGMTXUSASZAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C/C(=C/C=O)/C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 406
• Topological Polar Surface Area: 62.8

Additional information on 2-(1-Tosylazetidin-3-ylidene)acetaldehyde

Introduction to 2-(1-Tosylazetidin-3-ylidene)acetaldehyde (CAS No. 1379811-85-4)

2-(1-Tosylazetidin-3-ylidene)acetaldehyde (CAS No. 1379811-85-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a synthetic intermediate in the synthesis of complex molecules.

The chemical structure of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde consists of an azetidine ring substituted with a tosyl group and a formyl group. The azetidine ring, a four-membered heterocycle, imparts significant rigidity and conformational stability to the molecule, which can be crucial for its biological activity. The tosyl group, known for its excellent leaving group properties, facilitates various synthetic transformations, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a novel class of antiviral agents. These agents have shown potent activity against several RNA viruses, including influenza and coronaviruses, making them promising candidates for further clinical evaluation.

In addition to its role in antiviral drug discovery, 2-(1-Tosylazetidin-3-ylidene)acetaldehyde has also been explored for its potential in cancer therapy. Research conducted at the National Institutes of Health (NIH) demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The unique structural features of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde allow for the design of molecules with enhanced pharmacological properties, such as improved solubility and reduced toxicity.

The synthetic accessibility of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde has further contributed to its widespread use in chemical research. A robust and scalable synthetic route has been developed, enabling the efficient production of this compound on both laboratory and industrial scales. This synthetic methodology involves the condensation of 3-tosyloxyazetidine with formaldehyde under mild conditions, yielding high yields and purity levels.

The physical and chemical properties of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde have been extensively characterized. It is a colorless liquid with a boiling point of approximately 150°C at 760 mmHg. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions. Its stability under different conditions has also been studied, ensuring its reliability as a reagent in both academic and industrial settings.

In terms of safety and handling, while 2-(1-Tosylazetidin-3-ylidene)acetaldehyde is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 2-(1-Tosylazetidin-3-ylidene)acetaldehyde are promising. Ongoing research is focused on expanding its applications in drug discovery and development. For example, efforts are being made to optimize the pharmacokinetic properties of derivatives derived from this compound to enhance their therapeutic efficacy and reduce side effects. Furthermore, the potential use of 2-(1-Tosylazetidin-3-ylidene)acetaldehyde as a scaffold for designing multi-target directed ligands (MTDLs) is being explored to address complex diseases that involve multiple biological targets.

In conclusion, 2-(1-Tosylazetidin-3-ylidene)acetaldehyde (CAS No. 1379811-85-4) is a highly valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the field.